Cas no 2137598-47-9 (3-Cyclooctylthiophene-2-carboxylic acid)

• Product Name: 3-Cyclooctylthiophene-2-carboxylic acid
• CAS No: 2137598-47-9
• MF: C₁₃H₁₈O₂S
• MW: 238.345822811127
• CID: 5750393
• PubChem ID: 165746043
• Update Time: 2025-06-08

3-Cyclooctylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137598-47-9
• EN300-716561
• 3-cyclooctylthiophene-2-carboxylic acid
• 3-Cyclooctylthiophene-2-carboxylic acid

• Inchi： 1S/C13H18O2S/c14-13(15)12-11(8-9-16-12)10-6-4-2-1-3-5-7-10/h8-10H,1-7H2,(H,14,15)
• InChI Key： DPDAGYBTJKEDQM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)C1CCCCCCC1

Computed Properties

• Exact Mass: 238.10275099g/mol
• Monoisotopic Mass: 238.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-Cyclooctylthiophene-2-carboxylic acid

3-Cyclooctylthiophene-2-carboxylic Acid (CAS No. 2137598-47-9): A Comprehensive Overview

3-Cyclooctylthiophene-2-carboxylic acid (CAS No. 2137598-47-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, characterized by its unique cyclooctylthiophene core and carboxylic acid functional group, exhibits a range of properties that make it a promising candidate for various applications, including drug development and advanced materials.

The structure of 3-cyclooctylthiophene-2-carboxylic acid is composed of a thiophene ring, which is a five-membered heterocyclic compound with one sulfur atom, and a cyclooctyl substituent attached to the 3-position of the thiophene ring. The carboxylic acid group at the 2-position adds further chemical reactivity and functional versatility to the molecule. This combination of structural features provides a robust platform for chemical modifications and derivatizations, making it an attractive target for synthetic chemists and materials scientists.

In recent years, the synthesis of 3-cyclooctylthiophene-2-carboxylic acid has been optimized through various methodologies. One notable approach involves the coupling of cyclooctyl bromide with thiophene-2-boronic acid followed by carboxylation. This method has been reported to yield high purity and good yields, making it suitable for large-scale production. The synthetic route also allows for the introduction of various substituents on the cyclooctyl ring, expanding the scope of potential applications.

The physical properties of 3-cyclooctylthiophene-2-carboxylic acid have been extensively studied. It is a white crystalline solid with a melting point of approximately 150°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in solution-based processes and biological assays.

In terms of biological activity, 3-cyclooctylthiophene-2-carboxylic acid has shown promising results in several areas. Initial studies have indicated its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has demonstrated activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. These findings have sparked interest in further exploring its therapeutic applications.

Recent research has also focused on the use of 3-cyclooctylthiophene-2-carboxylic acid in materials science. Its unique electronic properties make it suitable for use in organic electronic devices such as organic photovoltaics (OPVs) and organic field-effect transistors (OFETs). The presence of the thiophene ring enhances electron delocalization, while the carboxylic acid group can be used to fine-tune the electronic properties through chemical modification. This dual functionality has led to its incorporation into various polymer blends and nanocomposites, improving their performance in electronic applications.

The environmental impact of 3-cyclooctylthiophene-2-carboxylic acid is another important consideration. Studies have shown that it exhibits low toxicity and environmental persistence when used under controlled conditions. However, proper disposal methods are recommended to minimize any potential environmental impact. Ongoing research aims to develop more sustainable synthesis routes and applications that align with green chemistry principles.

In conclusion, 3-cyclooctylthiophene-2-carboxylic acid (CAS No. 2137598-47-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structure, favorable physical properties, promising biological activity, and suitability for advanced materials make it an exciting area of ongoing research and development. As new methodologies and applications continue to emerge, this compound is likely to play an increasingly important role in various scientific fields.